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Compound of Interest

Compound Name: C.I. Direct Red 10

CAS No.: 2429-70-1

Cat. No.: B1197060

Get Quote

Executive Summary
Direct Red 10, chemically designated as C.I. 22145 (often synonymous with Congo Corinth or

Erie Garnet B), is a disazo dye historically significant in textile dyeing and biological staining.[1]

[2][3][4][5] Unlike its structural analog Congo Red (C.I. 22120), Direct Red 10 exhibits a

bathochromic shift due to the presence of specific auxochromes (methoxy groups) on the

biphenyl scaffold.[4]

This guide provides the definitive spectral data, experimental protocols for validation, and the

mechanistic basis for its absorption behavior. The primary absorption maximum (

) in aqueous solution is typically observed in the 515–530 nm range, distinct from the ~498 nm
peak of Congo Red.[4]
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Parameter Detail

Common Name Direct Red 10 / Congo Corinth / Erie Garnet B

Colour Index (C.I.) 22145

CAS Number 2429-70-1

Chromophore Class Disazo (Benzidine/Dianisidine derivative)

Molecular Formula (Typical Disodium Salt)

Solubility
Soluble in water (Red/Violet solution); Soluble in

Ethanol

Spectral Characteristics
Absorption Spectrum Profile
The absorption spectrum of Direct Red 10 is characterized by a broad charge-transfer band in

the visible region.[4]

Primary

(Water):515 – 530 nm[4]

Note: While Congo Red peaks at ~497 nm, the methoxy substituents in Direct Red 10

(derived from dianisidine) donate electron density to the conjugated

-system, lowering the energy gap (

) and shifting the peak to longer wavelengths (Red/Violet).[4]

Analytical Reference: Liquid chromatography detection is often optimized at 532 nm for

this dye to maximize sensitivity.

Secondary Peak (UV): ~310 nm (naphthalene ring absorption).[4]

Appearance: Deep red to red-violet solution.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Red_2G
https://en.wikipedia.org/wiki/Red_2G
https://en.wikipedia.org/wiki/Red_2G
https://en.wikipedia.org/wiki/Red_2G
https://en.wikipedia.org/wiki/Red_2G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvatochromism and pH Sensitivity
Like many azo dyes, Direct Red 10 acts as a pH indicator. The azo group (

) can protonate under acidic conditions, leading to a significant spectral shift.[4]

Condition Observed Color Spectral Shift Mechanism

Neutral (pH 7) Red / Garnet nm

Delocalized

-system (Azo form)

Acidic (pH < 3) Blue / Violet
Bathochromic Shift (

560+ nm)

Protonation of azo

nitrogens / Quinoid

resonance

Basic (pH > 10) Red Minimal Shift Stable anionic form

Experimental Protocol: Determination of and
To ensure data integrity, researchers must empirically determine the

and Molar Extinction Coefficient (

) for their specific lot of dye, as commercial purity varies (typically 30–80% dye content).[4]

Reagents & Equipment
Analytes: Direct Red 10 (Sigma-Aldrich/Merck or equivalent certified standard).[4]

Solvent: Ultrapure Deionized Water (

).[4]

Buffer: Phosphate Buffered Saline (PBS), pH 7.4 (to stabilize pH effects).

Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent

Cary 60).[4]

Cuvettes: Quartz, 1 cm path length (matched pair).
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Workflow Diagram
The following Graphviz diagram outlines the critical path for spectral validation.
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Figure 1: Systematic workflow for the determination of spectral constants.
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Step-by-Step Methodology
Stock Preparation:

Dissolve

mg of Direct Red 10 in

mL of ultrapure water.

Note: Sonicate for 10 minutes to ensure complete dissolution of aggregates.

Baseline Correction:

Fill both reference and sample cuvettes with the solvent blank (Water or PBS).[4]

Perform a baseline scan (autozero) from 300 nm to 700 nm.[4]

Sample Scanning:

Dilute stock to approximately

(light pink color).[4]

Scan the sample.[6] If absorbance (

) > 1.0, dilute further.[4] Ideally,

should be between 0.2 and 0.8.

Data Analysis:

Locate the peak absorbance.[7]

Validation: Check for a "shoulder" around 550 nm, which may indicate aggregation (H-

aggregates) or impurities.[4] Monomeric dye typically shows a clean Gaussian-like peak.

[4]
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Calculation of Molar Extinction Coefficient ( )[4][5][9]
[10]
Once

is identified (e.g., 520 nm), calculate

using the Beer-Lambert Law: [4][8]

Where:

= Absorbance at

[4][9][10]

= Concentration (Molar, mol/L)[4]

= Path length (1 cm)[4][8]

Typical Range for Disazo Dyes:

.[4]

Experimental Calibration Table
Concentration (

)
Absorbance (A) Calculated Notes

5.0 0.185 37,000 Linear Region

10.0 0.370 37,000 Optimal Signal

20.0 0.735 36,750
Slight Deviation

(Aggregation)

50.0 1.800 N/A Detector Saturation

Applications & Troubleshooting
Analytical Applications
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Amyloid Detection: Similar to Congo Red, Direct Red 10 can bind to amyloid fibrils, often

inducing a spectral redshift and birefringence.

Textile Analysis: Used as a standard in tracking dye effluent degradation.

Common Pitfalls
Dye Aggregation: Azo dyes stack in aqueous solution (dimerization).[4] If the spectrum

broadens or the peak shifts blue (hypsochromic), add 10-20% ethanol or a surfactant (e.g.,

Triton X-100) to disrupt aggregates.[4]

Photobleaching: Direct Red 10 is light-sensitive.[4] Store stock solutions in amber bottles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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